Cas no 2098021-92-0 (2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2098021-92-0
• MF: C₁₂H₁₅FN₄
• MW: 234.272705316544
• CID: 5727521
• PubChem ID: 121213906
• Update Time: 2023-10-27

2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-fluoroethyl)-3-pyridin-3-ylpyrazol-4-yl]ethanamine
• AKOS026724382
• 2098021-92-0
• F2198-5671
• 2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)ethan-1-amine
• 1H-Pyrazole-4-ethanamine, 1-(2-fluoroethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C12H15FN4/c13-4-7-17-9-11(3-5-14)12(16-17)10-2-1-6-15-8-10/h1-2,6,8-9H,3-5,7,14H2
• InChI Key： BITKZABPSKLPHD-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C(C2C=NC=CC=2)=N1)CCN

Computed Properties

• Exact Mass: 234.12807466g/mol
• Monoisotopic Mass: 234.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 419.8±45.0 °C(Predicted)
• pka: 9.32±0.10(Predicted)